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Compound of Interest

Compound Name: Iodomethyl methyl ether

Cat. No.: B079887 Get Quote

Safe Handling and Disposal of Iodomethyl Methyl
Ether
This guide provides essential safety protocols, personal protective equipment (PPE)

requirements, and operational plans for the handling and disposal of Iodomethyl methyl ether
(CAS No. 13057-19-7). This substance is a highly flammable, toxic, and corrosive halo ether

that is also a suspected carcinogen, demanding strict adherence to safety procedures.[1][2][3]

Essential Information
Iodomethyl methyl ether is a highly reactive chemical that must be handled with extreme

caution. It is toxic if swallowed, inhaled, or in contact with skin, causes severe skin burns and

eye damage, and is suspected of causing cancer.[1][2] Its high flammability also presents a

significant fire risk.[1][2] All work must be conducted within a certified chemical fume hood, and

all personnel must be trained on the specific hazards and procedures outlined in this

document.

Hazard Summary
The following table summarizes the hazards associated with Iodomethyl methyl ether based

on the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals.
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Hazard Class Pictogram Signal Word Hazard Statement

Flammable Liquids alt text Danger

H225: Highly

flammable liquid and

vapor.[1][2]

Acute Toxicity (Oral,

Dermal, Inhalation)
alt text Danger

H301+H311+H331:

Toxic if swallowed, in

contact with skin, or if

inhaled.[2][3]

Skin

Corrosion/Irritation
alt text Danger

H314: Causes severe

skin burns and eye

damage.[1][2]

Carcinogenicity alt text Danger
H351: Suspected of

causing cancer.[1][2]

Personal Protective Equipment (PPE)
Strict adherence to the following PPE guidelines is mandatory. Standard laboratory attire (long

pants, closed-toe shoes) is required at all times.
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Protection Type
Specific
Recommendations

Rationale

Hand Protection

Double-gloving is required. •

Inner Glove: Nitrile. • Outer

Glove: Butyl rubber or Viton™.

Halogenated ethers can

quickly permeate common lab

gloves like nitrile and latex.[2]

[4] Butyl rubber offers superior

resistance to these

compounds.[5] Double-gloving

provides an additional layer of

protection and allows for safe

removal of the contaminated

outer glove.

Eye and Face Protection
Chemical safety goggles and a

full-face shield.

Protects against splashes of

this highly corrosive liquid,

which can cause severe eye

damage, including blindness.

[2][4]

Body Protection

Flame-retardant and chemical-

resistant lab coat. For larger

quantities or increased splash

risk, a chemical-resistant apron

or coveralls are required.

Provides protection against

skin contact, which can cause

severe burns and toxicity.[4][6]

Flame-retardant material is

essential due to the high

flammability of the compound.

Respiratory Protection

All work must be performed in

a certified chemical fume hood.

For situations with potential

exposure outside a fume hood

(e.g., large spills), a NIOSH-

approved full-face respirator

with an organic vapor cartridge

or a Self-Contained Breathing

Apparatus (SCBA) is required.

[3][7][8]

The substance is toxic if

inhaled.[1][2] Engineering

controls (fume hood) are the

primary defense. Respirators

are for emergency situations.
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Hierarchy of Controls
To ensure maximum safety, hazards should be managed by following the hierarchy of controls.

This framework prioritizes control methods from most to least effective.

Hierarchy of Controls for Iodomethyl Methyl Ether

Elimination
(Remove the hazard)

Substitution
(Use a less hazardous chemical)

Most
Effective

Engineering Controls
(e.g., Chemical Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles, Respirator)

Least
Effective

Click to download full resolution via product page

Caption: The hierarchy of controls prioritizes safety measures from most to least effective.

Operational Plans
Safe Handling Protocol
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1. Preparation and Engineering Controls:

Area Designation: Designate a specific area within a certified chemical fume hood for

handling Iodomethyl methyl ether.

Ventilation Check: Verify the fume hood is functioning correctly (check airflow monitor) before

beginning any work.

Emergency Equipment: Ensure an eyewash station, safety shower, and a Class B (or ABC)

fire extinguisher are unobstructed and immediately accessible.

Spill Kit: Have a chemical spill kit rated for flammable and toxic organic liquids readily

available.

Grounding: Ensure all containers and dispensing equipment are properly grounded to

prevent static discharge, which could ignite the flammable vapors.[9]

2. Handling the Compound:

Don PPE: Put on all required PPE before handling the chemical container.

Inert Atmosphere: If the procedure is sensitive to air or moisture, handle the compound

under an inert atmosphere (e.g., nitrogen or argon).[4]

Dispensing: Use only non-sparking tools for transfers.[4][9] Perform all transfers slowly in the

back of the fume hood to minimize vapor escape. Use a syringe or cannula for liquid

transfers where possible.

Container Management: Keep the container tightly closed when not in use.[4]

3. Post-Handling and Cleanup:

Decontamination: Thoroughly decontaminate all surfaces and equipment that came into

contact with the chemical using a suitable solvent (e.g., ethanol), followed by soap and

water. All decontamination materials must be treated as hazardous waste.

Doffing PPE: Remove PPE in the correct order to avoid cross-contamination. Remove outer

gloves first, followed by the lab coat, face shield, and goggles. Remove inner gloves last.
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Hygiene: Wash hands and forearms thoroughly with soap and water after work is completed.

[4]

Operational Workflow
1. Preparation Phase 2. Handling Phase 3. Cleanup & Disposal Phase

Verify Engineering Controls
(Fume Hood, Eyewash)

Gather Required PPE Prepare Spill Kit Don All PPE
Handle Chemical

in Fume Hood
Securely Close Container

Decontaminate Surfaces
& Equipment

Segregate & Seal
Hazardous Waste

Doff PPE Correctly Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Step-by-step workflow for the safe handling of Iodomethyl methyl ether.

Emergency and Disposal Plans
Emergency Procedures
Immediate action is critical in the event of an exposure or spill.
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Incident Type Immediate Action Protocol

Skin Contact

1. Immediately go to the nearest safety shower.

2. Remove all contaminated clothing while

under the shower. 3. Flush the affected area

with copious amounts of water for at least 15

minutes.[10] 4. Seek immediate medical

attention.

Eye Contact

1. Immediately go to the nearest eyewash

station. 2. Forcibly hold eyelids open and flush

eyes with water for at least 15 minutes.[10] 3.

Remove contact lenses if present and easy to

do. 4. Seek immediate medical attention.

Inhalation

1. Move the affected person to fresh air

immediately.[7] 2. If breathing is difficult,

administer oxygen. If breathing has stopped,

begin artificial respiration. 3. Seek immediate

medical attention.

Ingestion

1. Do NOT induce vomiting. 2. Rinse mouth with

water. 3. If the person is conscious, have them

drink one to two glasses of water. 4. Seek

immediate medical attention.[10]

Small Spill (<100 mL)

1. Evacuate all non-essential personnel from the

area. 2. Wearing full PPE (including respirator),

cover the spill with an absorbent material rated

for flammable liquids (e.g., Chemizorb®). 3.

Collect the absorbed material using non-

sparking tools and place it in a sealed, labeled

hazardous waste container. 4. Decontaminate

the spill area.

Large Spill (>100 mL) 1. Evacuate the entire laboratory immediately. 2.

Alert personnel in adjacent areas and activate

the fire alarm if necessary. 3. Call emergency

services and the institution's environmental
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health and safety (EH&S) department.[10] 4. Do

not attempt to clean up the spill yourself.

Storage and Disposal Plan
Storage: Store Iodomethyl methyl ether in a tightly sealed, properly labeled container in a

designated, ventilated, and explosion-proof refrigerator for flammable liquids, typically at 2-

8°C.[2][5] Store away from incompatible materials such as strong oxidizing agents, acids,

and bases.[9]

Waste Disposal: All materials contaminated with Iodomethyl methyl ether, including empty

containers, used PPE, and cleanup debris, must be treated as hazardous waste.

Segregation: Collect all waste in a dedicated, sealed container made of a compatible

material. Do not mix with other waste streams.[11]

Labeling: Clearly label the waste container as "Hazardous Waste: Iodomethyl Methyl
Ether" and include other relevant hazard warnings (Flammable, Toxic, Corrosive).

Disposal: Dispose of the waste through your institution's approved hazardous waste

disposal program, in accordance with all local, state, and federal regulations.[11]

Quantitative Data Summary
Property Value

Molecular Formula C₂H₅IO[1]

Molecular Weight 171.96 g/mol [1]

Appearance Liquid[2]

Density 2.03 g/mL at 25 °C[2][3]

Boiling Point 39 °C at 20 mmHg[2][3]

Flash Point 22 °C (71.6 °F) - closed cup[2][3]

Storage Temperature 2-8°C[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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